Cas no 477887-64-2 (Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate)

• Product Name: Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate
• CAS No: 477887-64-2
• MF: C₁₄H₁₁Cl₂NO₃S₂
• MW: 234.291
• MDL: MFCD01814744
• CID: 4652924
• Update Time: 2025-06-15

Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-((2-[(2,3-DICHLOROPHENYL)SULFANYL]ACETYL)AMINO)-2-THIOPHENECARBOXYLATE
• 2-Thiophenecarboxylic acid, 3-[[2-[(2,3-dichlorophenyl)thio]acetyl]amino]-, methyl ester
• Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate

• MDL： MFCD01814744
• Inchi： InChI=1S/C14H11Cl2NO3S2/c1-20-14(19)13-9(5-6-21-13)17-11(18)7-22-10-4-2-3-8(15)12(10)16/h2-6H,7H2,1H3,(H,17,18)CopyCopied
• InChI Key： HEPDHTNDZDMUBB-UHFFFAOYSA-NCopyCopied
• SMILES： COC(=O)c1c(ccs1)NC(=O)CSc2cccc(c2Cl)ClCopyCopied

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 554.8±50.0 °C at 760 mmHg
• Flash Point: 187.2±27.9 °C

Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate

Recent Advances in the Study of Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate (CAS: 477887-64-2)

The compound Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate (CAS: 477887-64-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and dichlorophenyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of focus in recent research has been the synthesis and optimization of Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in scalability. The researchers employed a combination of solid-phase synthesis and microwave-assisted techniques, which not only enhanced efficiency but also reduced the formation of by-products. This advancement is critical for future large-scale production and clinical applications.

Pharmacological evaluations have revealed that Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. In vitro and in vivo studies demonstrated a dose-dependent reduction in prostaglandin E2 (PGE2) levels, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound's selectivity for COX-2 over COX-1 minimizes gastrointestinal side effects, a common limitation of nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, recent investigations have explored the compound's role in cancer therapy. Preliminary data from a 2024 study indicated that Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate induces apoptosis in certain cancer cell lines, particularly those with overexpression of Bcl-2 proteins. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase-3, highlighting its potential as a targeted therapy for Bcl-2-dependent cancers.

Despite these promising findings, challenges remain in the clinical translation of Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate. Pharmacokinetic studies have identified issues with oral bioavailability, prompting ongoing research into formulation strategies such as nanoparticle encapsulation. Additionally, further toxicological assessments are needed to ensure safety profiles meet regulatory standards. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, Methyl 3-({2-(2,3-dichlorophenyl)sulfanylacetyl}amino)-2-thiophenecarboxylate represents a multifaceted molecule with significant potential in both inflammatory and oncological applications. Recent advancements in synthesis, mechanistic understanding, and preclinical evaluation underscore its value as a subject of ongoing research. Future studies will likely focus on overcoming pharmacokinetic limitations and expanding its therapeutic indications, paving the way for clinical trials.